Cas no 1805679-88-2 (4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid)

• Product Name: 4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid
• CAS No: 1805679-88-2
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4816032
• Update Time: 2023-08-19

4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)16-5-3-1-2-4-6(5)13-7(12-4)8(14)15/h1-3,9H,(H,12,13)(H,14,15)
• InChI Key： SLDMBRWEJZTFPH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=C1N=C(C(=O)O)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 75.2